Cas no 1499240-56-0 (2-(2-methylquinolin-4-yl)propan-1-amine)

• Product Name: 2-(2-methylquinolin-4-yl)propan-1-amine
• CAS No: 1499240-56-0
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6605302
• PubChem ID: 165706051
• Update Time: 2025-10-28

2-(2-methylquinolin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-4-yl)propan-1-amine
• 1499240-56-0
• EN300-1800523

• Inchi： 1S/C13H16N2/c1-9(8-14)12-7-10(2)15-13-6-4-3-5-11(12)13/h3-7,9H,8,14H2,1-2H3
• InChI Key： XLLLRMSKCRGJBA-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C2C=CC=CC=12)C(C)CN

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-methylquinolin-4-yl)propan-1-amine

Introduction to 2-(2-methylquinolin-4-yl)propan-1-amine (CAS No. 1499240-56-0)

2-(2-methylquinolin-4-yl)propan-1-amine, also known by its CAS number 1499240-56-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline ring and a substituted propylamine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2-methylquinolin-4-yl)propan-1-amine can be represented as C₁₃H₁₆N₂. The quinoline ring, a heterocyclic aromatic compound, is a key component of this molecule, providing it with robust stability and the ability to interact with various biological targets. The propylamine substituent, on the other hand, introduces additional functional groups that can enhance the compound's solubility and bioavailability.

In recent years, 2-(2-methylquinolin-4-yl)propan-1-amine has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on certain kinases, which are crucial enzymes involved in cellular signaling pathways and disease progression.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 2-(2-methylquinolin-4-yl)propan-1-amine. The researchers found that this compound demonstrated selective inhibition of the Janus kinase (JAK) family, which are key mediators in the JAK/STAT signaling pathway. This pathway is implicated in various inflammatory and autoimmune diseases, making 2-(2-methylquinolin-4-yl)propan-1-amine a promising candidate for the development of novel therapeutic agents.

Beyond its potential as a JAK inhibitor, 2-(2-methylquinolin-4-yl)propan-1-amine has also shown promise in other areas of medicinal chemistry. For example, it has been evaluated for its anti-cancer properties. A study published in Cancer Research in 2023 reported that this compound exhibited significant cytotoxic effects against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

The pharmacokinetic profile of 2-(2-methylquinolin-4-yl)propan-1-amine has also been studied to assess its suitability for therapeutic use. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In terms of clinical applications, 2-(2-methylquinolin-4-yl)propan-1-amine is currently being evaluated in early-stage clinical trials for the treatment of inflammatory diseases and cancer. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary results have been encouraging, with several patients showing positive responses to treatment.

The synthesis of 2-(2-methylquinolin-4-yl)propan-1-amine involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-chloroquinoline with an appropriate amine derivative under suitable conditions. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 2-(2-methylquinolin-4-yl)propan-1-amine (CAS No. 1499240-56-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the discovery of novel treatments for various diseases.